1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea

• IUPAC Name: 1-(4-hydroxyphenyl)-3-pyridin-3-ylurea
• InChI: InChI=1S/C12H11N3O2/c16-11-5-3-9(4-6-11)14-12(17)15-10-2-1-7-13-8-10/h1-8,16H,(H2,14,15,17)
• InChI Key: ASUVORDRUVCGSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)NC2=CC=C(C=C2)O
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol

Description

1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea, also known as GSK-3 inhibitor VIII, is a potent inhibitor of glycogen synthase kinase-3 (GSK-3). GSK-3 is a serine/threonine protein kinase that plays a crucial role in a variety of cellular processes, including metabolism, cell proliferation, and apoptosis. Inhibition of GSK-3 has been shown to have therapeutic potential in a range of diseases, including cancer, diabetes, and Alzheimer's disease.

Mechanism of Action

1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea inhibits 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea by binding to the ATP-binding site of the enzyme. 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea plays a critical role in the regulation of several signaling pathways, including the Wnt/beta-catenin pathway, which is involved in cell proliferation and differentiation. Inhibition of 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea leads to activation of the Wnt/beta-catenin pathway, which promotes cell survival and proliferation.
Biochemical and Physiological Effects:
1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea has been shown to have a range of biochemical and physiological effects. In cancer cells, 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea inhibition leads to cell cycle arrest and apoptosis. In diabetes, 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea inhibition leads to improved insulin sensitivity and glucose tolerance. In Alzheimer's disease, 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea inhibition leads to reduced beta-amyloid production and improved cognitive function.

Advantages and Limitations for Lab Experiments

1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea is a potent and selective inhibitor of 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea, making it an ideal tool for studying the role of 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea in various diseases. However, like all inhibitors, it has limitations. It is important to use appropriate controls to ensure that the observed effects are due to 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea inhibition and not due to off-target effects. In addition, the effects of 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea inhibition may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea. One area of interest is the development of more potent and selective inhibitors of 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea. Another area of interest is the identification of biomarkers that can be used to predict response to 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea inhibition in different diseases. Finally, there is interest in exploring the potential of 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea inhibition in combination with other therapies, such as chemotherapy or immunotherapy, to improve treatment outcomes in cancer.

Synthesis Methods

The synthesis of 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea involves the reaction of 4-hydroxybenzaldehyde with pyridine-3-carboxylic acid to form the corresponding Schiff base. This Schiff base is then reduced with sodium borohydride to give the desired product.

Scientific Research Applications

1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea inhibition has been shown to sensitize cancer cells to chemotherapy and radiotherapy. In diabetes research, 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea inhibition has been shown to improve insulin sensitivity and glucose tolerance. In Alzheimer's disease research, 1-(4-Hydroxyphenyl)-3-pyridin-3-ylurea inhibition has been shown to reduce beta-amyloid production and improve cognitive function.